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Compound of Interest

Compound Name:
2,7-Dimethylocta-3,5-diyne-2,7-

diol

Cat. No.: B1329538 Get Quote

An In-Depth Technical Guide to the Hazards and Handling of 2,7-Dimethylocta-3,5-diyne-2,7-
diol

Foreword: A Molecule of Duality
Prepared for researchers, scientists, and drug development professionals, this guide

addresses the nuanced safety profile of 2,7-Dimethylocta-3,5-diyne-2,7-diol (CAS 5929-72-

6). This symmetrical diacetylene alcohol is a valuable precursor in chemical synthesis, notably

as a building block for conjugated polymers and in fundamental coupling reactions.[1] Its rigid

diyne core is key to its utility, but this same functionality introduces potential energetic hazards

that demand rigorous handling protocols. This document moves beyond standard safety data to

provide a framework for risk assessment and safe laboratory practice rooted in the compound's

specific chemical nature.

Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of a compound is the first step in a thorough risk

assessment. 2,7-Dimethylocta-3,5-diyne-2,7-diol is a solid at room temperature with a

defined molecular structure that dictates its reactivity and potential hazards.
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Property Value Source

IUPAC Name
2,7-dimethylocta-3,5-diyne-2,7-

diol
PubChem[2]

CAS Number 5929-72-6 ChemicalBook[3]

Molecular Formula C₁₀H₁₄O₂ PubChem[2]

Molecular Weight 166.22 g/mol PubChem[2]

Appearance Solid ChemBK[4]

Melting Point 132-134 °C ChemBK[4]

SMILES CC(C)(C#CC#CC(C)(C)O)O PubChem[2]

InChIKey
CKVWIEREOYIKNC-

UHFFFAOYSA-N
PubChem[2]

Octanol/Water Partition Coeff.

(logP)
0.535 Cheméo[5]

Comprehensive Hazard Analysis
The hazard profile of 2,7-Dimethylocta-3,5-diyne-2,7-diol is twofold. It presents standard

chemical irritant hazards, as documented in GHS classifications, and a less-defined but critical

potential for energetic decomposition due to its acetylenic structure.

GHS Classified Hazards
Aggregated GHS information identifies the compound as an irritant to the skin, eyes, and

respiratory system.[2][3]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

These classifications mandate the use of appropriate personal protective equipment (PPE) to

prevent direct contact. However, they do not fully encapsulate the risks associated with this

molecule.

The Energetic Potential of the Diyne Core
The defining feature of this molecule is the conjugated diyne (C≡C-C≡C) system. Acetylenic

compounds, particularly those with conjugated triple bonds, are known to be energy-rich and

can be sensitive to initiation by heat, friction, or mechanical shock.[6] While specific sensitivity

data for 2,7-Dimethylocta-3,5-diyne-2,7-diol is not readily available, the prudent approach is

to treat it as a potentially explosive material.[7][8]

Causality of the Hazard: The high strain energy of the carbon-carbon triple bonds makes them

susceptible to rapid, exothermic decomposition, producing gas at a speed that can cause

damage to the surroundings.[6] The risk of such an event increases with:

Scale: Larger quantities present a greater hazard.[8]

Confinement: Reactions or storage in sealed, rigid containers can lead to pressure buildup.

Energy Input: Heat, sparks, friction (e.g., from ground-glass joints), and impact can initiate

decomposition.[6]

Purity: The presence of certain metal impurities can catalyze decomposition.

Therefore, all handling protocols must be designed to mitigate these factors.

Risk Assessment and Mitigation Workflow
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A dynamic risk assessment should precede any experiment. The following workflow, grounded

in established laboratory safety principles, provides a self-validating system for handling this

and other potentially energetic compounds.[7][9]
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Phase 1: Pre-Experiment Planning

Phase 2: Experimental Execution

Phase 3: Post-Experiment

Review SDS & Literature
(GHS, Reactivity, Stability Data)

Assess Scale of Work
(mg vs. g vs. kg)

Develop Detailed SOP
(Incl. Emergency Plan)

Peer Review of SOP
(PI, EHS, or Lab Buddy)

Select & Don PPE
(Face Shield, Gloves, Lab Coat)

SOP Approved

Prepare Work Area
(Fume Hood, Blast Shield, Grounding)

Execute Experiment
(Smallest Scale Possible)

Continuous Monitoring
(Temp, Pressure, Visual)

Safe Quenching &
Work-up

Decontaminate Glassware &
Surfaces

Dispose of Waste Properly
(Consult EHS)

Document Observations
& Deviations

Click to download full resolution via product page

Caption: Risk assessment workflow for handling potentially energetic compounds.
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Safe Handling and Storage Protocols
Adherence to meticulous handling protocols is non-negotiable. The following steps are derived

from best practices for managing both irritant and potentially explosive chemicals.[6][9][10]

Engineering Controls
Primary Containment: Always handle the compound within a certified chemical fume hood to

mitigate respiratory exposure.[7]

Secondary Containment: For any operation involving heating, grinding, or reactions at scale

(>1 g), the use of a polycarbonate blast shield is mandatory. Position the shield between the

apparatus and the user.[7]

Ventilation: Ensure adequate ventilation in storage areas.[11][12]

Personal Protective Equipment (PPE)
Eye Protection: Chemical splash goggles in combination with a full-face shield are required.

[7] Standard safety glasses are insufficient.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Consult a glove compatibility

chart for the specific solvents being used. No single glove material is impervious to all

chemicals.[7]

Body Protection: A flame-resistant lab coat should be worn and fully fastened. For larger-

scale work, consider additional protective apparel like leather jackets.[8][10]

Procedural Best Practices
Work Alone Policy: Do not handle this compound when working alone. A "buddy system"

ensures prompt emergency response.[6][8]

Scale Limitation: The most effective safety measure is to work with the smallest quantity of

material possible.[8] Scale-up should only be performed after the hazards are well-

understood and with explicit approval from the Principal Investigator.[6]

Avoid Energy Input:
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Friction: Do not use ground-glass joints or metal spatulas, which can create friction.[6] Opt

for Teflon sleeves and non-sparking tools.

Shock: Handle containers gently. Do not scrape or grind the solid material unless part of a

carefully controlled and shielded procedure.[6]

Heat: Avoid direct, intense heating. Use a controlled heating mantle with temperature

feedback and conduct any heating operations behind a blast shield.

Electrostatic Discharge (ESD) Prevention: Diyne compounds can be sensitive to static

discharge. When handling the dry powder, work on a grounded workstation and wear

appropriate ESD-protective gear if available.[10]

Storage
Location: Store in a cool, dry, well-ventilated area away from heat sources, direct sunlight,

and incompatible materials like strong oxidizing agents.[11][12][13]

Container: Keep containers tightly closed.[3][11] Do not store in containers with screw-top

caps that could generate friction.

Labeling: Ensure all containers are clearly labeled with the chemical name and all relevant

GHS pictograms and hazard statements.

Emergency Procedures
Rapid and correct response to an incident is critical.
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Incident Type Response Protocol

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. If skin irritation occurs, seek medical

attention.[3][14]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention from an ophthalmologist.[3][14]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If respiratory irritation

or other symptoms develop, seek medical

attention.[3]

Spill

Evacuate the area. Do not create dust. Gently

cover the spill with an inert absorbent material

(e.g., vermiculite). Do not dry sweep. Collect

using non-sparking tools into a labeled container

for disposal.

Fire

Use a fire extinguisher rated for chemical fires

(dry powder, CO₂, or foam). Vapors may form

explosive mixtures with air upon intense

heating.

Unexpected Exotherm/Decomposition

If a reaction shows signs of uncontrolled

exotherm, alert all personnel, extinguish any

nearby ignition sources, and evacuate the

immediate area. Execute the pre-planned

emergency procedure.

Synthesis and Application Context
Understanding the synthetic utility of 2,7-Dimethylocta-3,5-diyne-2,7-diol provides context for

why researchers handle it. A common synthetic route is the oxidative coupling of a terminal
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alkyne, such as 2-methyl-3-butyn-2-ol, often using a copper catalyst (Glaser coupling).

2-Methyl-3-butyn-2-ol
(Precursor)

Oxidative Coupling
(e.g., Glaser Coupling)

Cu Catalyst, O₂

2,7-Dimethylocta-3,5-diyne-2,7-diol
(Product)

Click to download full resolution via product page

Caption: Generalized synthesis pathway to the target compound.

Its primary application lies in materials science and synthetic chemistry:

Polymer Synthesis: It is a key monomer for creating polydiacetylenes, which are conjugated

polymers with interesting mechanochromic and electronic properties.[1]

Molecular Scaffolding: The rigid, linear structure makes it a valuable building block for

molecular wires and other complex, ordered molecular architectures.[1]

This utility ensures its continued use in advanced research, making the dissemination of robust

safety information paramount.

Conclusion
2,7-Dimethylocta-3,5-diyne-2,7-diol is a compound that demands respect. While its GHS

classifications point to standard irritant hazards, the presence of the diyne functionality

introduces a significant, if unquantified, energetic risk. By adopting a mindset rooted in process

safety, treating the compound as potentially energetic, and rigorously applying the engineering

controls, PPE, and procedural best practices outlined in this guide, researchers can mitigate

the risks and leverage the synthetic utility of this valuable molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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